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Compound of Interest |

Compound Name: Imipramine N-oxide monohydrate
CAS No.: 1215681-42-7
Cat. No.: B7796926
. J

As a Senior Application Scientist, | cannot overstate the importance of treating active
pharmaceutical metabolites with the same rigorous respect as their parent compounds.
Imipramine N-oxide monohydrate is a pharmacologically active metabolite of the tricyclic
antidepressant (TCA) imipramine[1]. While it is highly valuable in neuropharmacology and drug
metabolism research[2], its potent central nervous system (CNS) activity and specific
physicochemical properties—particularly its hygroscopic nature[3]—demand strict laboratory
safety and handling protocols.

This guide provides a self-validating, step-by-step operational framework designed to ensure
both personnel safety and absolute sample integrity.

Part 1: Physicochemical & Hazard Profile

To design an effective safety protocol, we must first understand the compound's physical
constraints. The monohydrate form contains an associated water molecule, which alters its
molecular weight and stability compared to the anhydrous base. Exposure to ambient humidity
can rapidly degrade the sample, ruining quantitative assays.
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Property Value /| Description

Chemical Name Imipramine N-oxide monohydrate

6829-98-7 (Base/General) / 1215681-42-7

CAS Number
(Monohydrate)[4]
Molecular Formula C19H26N202 (C19H24N20 - H20)[3]
Molecular Weight 314.42 g/mol [3]
Appearance White to off-white solid powder][3]
Solubility Soluble in DMSO, Methanol, and Water[5][6]

N 2-8°C (short-term); -20°C (long-term) under inert
Storage Conditions
atmosphere[3][7]

) CNS target organ toxicity; mechanical
Primary Hazards . S
eye/respiratory irritation[8]

Part 2: Personal Protective Equipment (PPE) & Causality

A robust safety culture relies on understanding the why behind PPE selection. Standard
laboratory attire is insufficient for handling active pharmaceutical ingredients (APIs) that can be
absorbed systemically.

o Hand Protection (Double-Gloving): Wear two layers of nitrile gloves.

o Causality: Imipramine derivatives are lipophilic and can penetrate compromised skin
barriers or standard latex over time. Double-gloving provides a fail-safe; if the outer glove
is contaminated, it can be removed immediately without exposing the skin.

o Eye Protection: Snug-fitting, indirect-vented safety goggles.

o Causality: The fine monohydrate powder is prone to electrostatic dispersal. Goggles
prevent mechanical irritation and block systemic absorption through the highly
vascularized ocular mucosal8].

» Respiratory Protection: N95 or P100 particulate respirator.
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o Causality: If the powder must be handled outside a Class Il Biosafety Cabinet (BSC) or
ductless fume hood, respiratory protection is mandatory. Inhalation of the dust bypasses
first-pass metabolism, leading to rapid systemic CNS exposure.

» Body Protection: Disposable Tyvek sleeves over a dedicated lab coat.

o Causality: Synthetic materials in street clothes can generate static electricity, causing the
API powder to cling to the researcher. Tyvek mitigates this electrostatic attraction.

Part 3: Operational Workflow
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1. Preparation
Verify SDS & Fume Hood

2. Don PPE
Nitrile, Goggles, Lab Coat

3. Weighing
Anti-Static Spatula in BSC

4, Dissolution
Add DMSO or Methanol

5. Storage 6. Disposal
Aliquot at -20°C Incinerate Solid Waste

Click to download full resolution via product page

Workflow for the safe handling, dissolution, and disposal of Imipramine N-oxide
monohydrate.

Part 4: Step-by-Step Handling & Dissolution Protocol
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Because Imipramine N-oxide monohydrate is highly [3], exposure to ambient humidity will
alter its precise molecular weight and compromise your experimental reproducibility.

Step 1: Environmental Setup Ensure the analytical balance is located inside a ductless fume
hood or a Class Il BSC. Turn off nearby room fans to prevent drafts that could aerosolize the
powder.

Step 2: Equipment De-ionization Use an anti-static gun (e.g., Zerostat) on the weigh boats and
spatulas. Causality: Static charge causes the fine powder to repel from the spatula, leading to
inaccurate weighing and invisible environmental contamination.

Step 3: Weighing Rapidly transfer the required mass of Imipramine N-oxide monohydrate
into a tared, sealable amber glass vial. Seal the vial immediately to minimize exposure to
atmospheric moisture[3].

Step 4: Dissolution Inject the chosen solvent (e.g., anhydrous DMSO or Methanol) directly into
the sealed vial through a septum, or open it briefly inside the hood. Swirl gently until completely
dissolved. Note: The compound is highly soluble in DMSO and water[5][6].

Step 5: Aliquoting & Storage Divide the stock solution into single-use aliquots to prevent freeze-
thaw degradation. Purge the headspace of the vials with inert gas (Argon or Nitrogen) and
store at -20°C[3][7]. Stock solutions in solvent are generally stable for up to 6 months at -80°C
or 1 month at -20°CJ[9].

Part 5: Spill Response & Disposal Plan

Immediate and correct response to spills prevents widespread laboratory contamination and
ensures compliance with environmental regulations.

» Dry Spill Containment:Do not sweep. Sweeping aerosolizes the active powder. Instead,
gently cover the spill with absorbent paper towels.

o Neutralization/Wipe Down: Lightly mist the towels with water or 70% ethanol to dissolve and
trap the monohydrate powder[8]. Carefully fold the towels inward and place them in a
hazardous waste bag. Wash the affected surface thoroughly with laboratory detergent and
water.
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» Solid Waste Disposal: All contaminated consumables (gloves, weigh boats, paper towels)
must be placed in a sealed, labeled biohazard/chemical waste container designated for
incineration. Imipramine derivatives must not be disposed of in standard municipal waste.

» Liquid Waste Disposal: Segregate organic solvent waste (e.g., DMSO/Methanol solutions)
from aqueous waste. Label clearly with "Contains Imipramine N-oxide (TCA derivative)" and
dispose of according to institutional Environmental Health and Safety (EHS) guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Standard Operating Procedure & Safety Guide:
Handling Imipramine N-oxide Monohydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796926#personal-protective-equipment-for-
handling-imipramine-n-oxide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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